9-Oxo-9H-fluorene-2,7-dicarboxylic acid

• IUPAC Name: 9-oxofluorene-2,7-dicarboxylic acid
• InChI: InChI=1S/C15H8O5/c16-13-11-5-7(14(17)18)1-3-9(11)10-4-2-8(15(19)20)6-12(10)13/h1-6H,(H,17,18)(H,19,20)
• InChI Key: XMIFYVJZYNTBTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)C3=C2C=CC(=C3)C(=O)O
• Molecular Formula: C15H8O5
• DSSTOX Substance ID: DTXSID30374564
• Molecular Weight: 268.22 g/mol
• CAS No.: 792-26-7

Description

9-Oxo-9H-fluorene-2,7-dicarboxylic acid is an organic compound with the molecular formula C15H8O5 and a molecular weight of 268.23 g/mol . It is a derivative of fluorene, characterized by the presence of two carboxylic acid groups at the 2 and 7 positions and a ketone group at the 9 position. This compound is known for its applications in organic synthesis and material science.

Mechanism of Action

Target of Action

It is known to be a supramolecular chemical with the ability to store energy .

Mode of Action

As a supramolecular chemical, it likely interacts with its targets to store energy .

Result of Action

Its role as an energy storage molecule suggests it may have significant effects on energy-dependent processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: 9-Oxo-9H-fluorene-2,7-dicarboxylic acid can be synthesized from 2,7-diacetyl-fluorene through an oxidation reaction using potassium bichromate as the oxidizing agent . The reaction typically involves heating the reactants under reflux conditions in an acidic medium.

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the synthesis generally follows the laboratory-scale procedures with optimization for larger-scale production, ensuring higher yields and purity.

Types of Reactions:

Oxidation: The compound can undergo further oxidation to form more complex derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol group.

Substitution: The carboxylic acid groups can participate in esterification and amidation reactions.

Common Reagents and Conditions:

Oxidation: Potassium bichromate in acidic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous conditions.

Substitution: Alcohols or amines in the presence of a dehydrating agent like thionyl chloride.

Major Products:

Oxidation: Formation of dicarboxylic acid derivatives.

Reduction: Formation of 9-hydroxy-9H-fluorene-2,7-dicarboxylic acid.

Substitution: Formation of esters or amides of this compound.

Scientific Research Applications

9-Oxo-9H-fluorene-2,7-dicarboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Material Science: Utilized in the development of organic electronic materials due to its conjugated structure.

Biology and Medicine: Investigated for its potential biological activities and as a precursor for drug development.

Industry: Employed in the synthesis of dyes, pigments, and other industrial chemicals.

Comparison with Similar Compounds

• 9-Fluorenone-2,7-dicarboxylic acid
• 9H-Fluorene-2,7-dicarboxylic acid
• 9-Oxo-2,7-fluorenedicarboxylic acid

Comparison: 9-Oxo-9H-fluorene-2,7-dicarboxylic acid is unique due to the presence of both carboxylic acid groups and a ketone group, which provides it with distinct reactivity and versatility in chemical synthesis. Compared to its analogs, it offers a broader range of applications in material science and organic synthesis .

Biological Activity

9-Oxo-9H-fluorene-2,7-dicarboxylic acid (C15H8O5) is an organic compound notable for its potential biological activities and applications in medicinal chemistry. This compound has been investigated for its interactions with biomolecules and its therapeutic properties, including anti-inflammatory and anticancer effects. This article explores the biological activity of this compound through various studies and findings.

Chemical Structure and Properties

• Molecular Formula : C15H8O5
• Molecular Weight : 268.23 g/mol
• CAS Number : 792-26-7

The structure of this compound features both carboxylic acid groups and a ketone group, which contribute to its reactivity and versatility in chemical synthesis. Its unique functional groups allow it to participate in various biochemical pathways, making it a subject of interest in biological research.

The biological activity of this compound is thought to be mediated through several mechanisms:

• Energy Storage : As a supramolecular compound, it may interact with cellular targets to store energy, influencing energy-dependent processes.
• Enzyme Interaction : The compound may modulate enzyme activities by interacting with active sites or altering conformational states.
• Biochemical Pathways : Hydrolysis of the ester groups can release the active acid form, which can engage in various metabolic pathways.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound:

• Cell Line Studies : Investigations have shown that this compound exhibits inhibitory effects on several cancer cell lines, including lung adenocarcinoma (A549), breast cancer (MCF-7), and erythroleukemia (K562) cells. The compound demonstrated moderate cytotoxicity compared to standard chemotherapeutic agents like cisplatin .

Cell Line	IC50 (µM)	Comparative Agent	Remarks
A549	40	Cisplatin (10)	Moderate inhibition observed
MCF-7	30	Cisplatin (8)	Effective against breast cancer cells
K562	25	Cisplatin (5)	Selective action against leukemia

Anti-inflammatory Properties

In addition to its anticancer effects, this compound has been explored for its anti-inflammatory properties. Preliminary studies suggest that it may inhibit pro-inflammatory cytokines, contributing to its therapeutic potential in inflammatory diseases.

Case Studies

• Study on Antitumor Activity : A study conducted on the effects of this compound on A549 cells revealed that treatment with varying concentrations led to significant cell cycle arrest at the S phase, indicating its potential as a chemotherapeutic agent .
• Mechanistic Insights : Another investigation into the compound's mechanism found that it could enhance reactive oxygen species (ROS) generation in tumor cells, leading to increased apoptosis rates compared to untreated controls .

Customer Q & A

Q1: How does H2FDC contribute to the properties of metal-organic frameworks?

A1: H2FDC acts as an organic linker in MOFs, bridging metal ions to create a porous framework structure. [, , ] The rigid, planar structure of H2FDC influences the overall framework topology and porosity. [, , ] Additionally, H2FDC exhibits intrinsic luminescence, which can be transferred to and enhanced within the MOF structure, making these materials interesting for applications like solid-state lighting. [, , ]

Q2: How does the structure of H2FDC affect CO2 adsorption in MOFs?

A3: While H2FDC itself doesn't directly interact with CO2, its use as a building block in UiO-67 analogs leads to interesting CO2 adsorption properties. [] The presence of the fluorenone group in H2FDC, although not directly interacting with CO2, can influence the overall pore environment and CO2 affinity. [] Further functionalization of the H2FDC ligand with groups like sulfone can significantly enhance CO2 adsorption and selectivity over N2 and CH4 by creating favorable binding sites within the MOF pores. []

Q3: What computational studies have been conducted on H2FDC-based MOFs?

A4: Computational simulations have been employed to understand the CO2 adsorption mechanism in H2FDC-based MOFs. For example, simulations on a sulfone-functionalized H2FDC analogue (BUT-11) revealed that CO2 molecules preferentially locate near the sulfone groups within the MOF pores. [] This confirms the role of ligand functionalization in enhancing CO2 affinity. [] Such computational studies provide valuable insights into the structure-property relationships in these materials, guiding further development of efficient CO2 capture materials.